Cas no 139359-11-8 (propan-2-yl 2-[(2,4-dinitrophenyl)sulfanyl]acetate)

propan-2-yl 2-[(2,4-dinitrophenyl)sulfanyl]acetate structure
139359-11-8 structure
Product Name:propan-2-yl 2-[(2,4-dinitrophenyl)sulfanyl]acetate
CAS No:139359-11-8
MF:C11H12N2O6S
MW:300.287781715393
CID:1268076
PubChem ID:2133579
Update Time:2025-04-20

propan-2-yl 2-[(2,4-dinitrophenyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(2,4-dinitrophenyl)thio]-, 1-methylethyl ester
    • propan-2-yl 2-[(2,4-dinitrophenyl)sulfanyl]acetate
    • DTXSID20876365
    • SR-01000038473
    • SR-01000038473-1
    • F1209-0103
    • AKOS001049465
    • isopropyl 2-((2,4-dinitrophenyl)thio)acetate
    • propan-2-yl 2-(2,4-dinitrophenyl)sulfanylacetate
    • Acetic acid, ((2,4-dinitrophenyl)thio)-, 1-methylethyl ester
    • Z56874654
    • 2,4-Dinitrophenylthio-acetic acid, isopropyl est
    • 139359-11-8
    • Inchi: 1S/C11H12N2O6S/c1-7(2)19-11(14)6-20-10-4-3-8(12(15)16)5-9(10)13(17)18/h3-5,7H,6H2,1-2H3
    • InChI Key: OIPRCIMWHWMSIZ-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC(C)C)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 300.04166
  • Monoisotopic Mass: 300.04160728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • PSA: 112.58

propan-2-yl 2-[(2,4-dinitrophenyl)sulfanyl]acetate Pricemore >>

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